Cas no 714252-08-1 (Benzeneacetic acid, 2-hydroxy-4-nitro-)

• Product Name: Benzeneacetic acid, 2-hydroxy-4-nitro-
• CAS No: 714252-08-1
• MF: C₈H₇NO₅
• MW: 197.144882440567
• MDL: MFCD18397390
• CID: 5261989
• Update Time: 2026-03-09

Benzeneacetic acid, 2-hydroxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-hydroxy-4-nitro-

• MDL： MFCD18397390
• Inchi： 1S/C8H7NO5/c10-7-4-6(9(13)14)2-1-5(7)3-8(11)12/h1-2,4,10H,3H2,(H,11,12)
• InChI Key： CTTYVUAQIUJFTK-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C([N+]([O-])=O)C=C1O

Additional information on Benzeneacetic acid, 2-hydroxy-4-nitro-

Introduction to Benzeneacetic acid, 2-hydroxy-4-nitro- (CAS No. 714252-08-1)

Benzeneacetic acid, 2-hydroxy-4-nitro- (CAS No. 714252-08-1) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a hydroxyl group at the 2-position and a nitro group at the 4-position, along with an acetic acid moiety. The combination of these functional groups imparts distinct chemical properties and reactivity profiles, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Benzeneacetic acid, 2-hydroxy-4-nitro- is C₉H₇NO₅. Its molecular weight is approximately 209.15 g/mol. The compound is typically a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and processes.

In the pharmaceutical industry, Benzeneacetic acid, 2-hydroxy-4-nitro- has been explored as a potential lead compound for the development of new drugs. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are crucial for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding opens up new avenues for the development of novel anti-inflammatory drugs that could be used to treat conditions like rheumatoid arthritis and inflammatory bowel disease.

Moreover, Benzeneacetic acid, 2-hydroxy-4-nitro- has shown promise in the field of materials science. Its unique electronic properties make it a suitable candidate for the synthesis of conductive polymers and other advanced materials. A research team from the University of California, Berkeley, reported in the Journal of Materials Chemistry C that this compound can be used as a monomer to create polymers with enhanced electrical conductivity and mechanical strength. These polymers have potential applications in electronic devices, sensors, and energy storage systems.

In addition to its pharmaceutical and materials science applications, Benzeneacetic acid, 2-hydroxy-4-nitro- is also an important intermediate in organic synthesis. Its reactivity can be harnessed to synthesize a wide range of functionalized molecules with diverse applications. For example, it can be used as a building block in the synthesis of complex natural products and pharmaceuticals. A study published in The Journal of Organic Chemistry in 2020 described an efficient synthetic route to produce Benzeneacetic acid, 2-hydroxy-4-nitro- using green chemistry principles, which minimizes environmental impact while maintaining high yields.

The safety profile of Benzeneacetic acid, 2-hydroxy-4-nitro- is an important consideration for its industrial use. While it is generally considered safe when handled properly, it is essential to follow standard laboratory safety protocols to avoid exposure to skin or inhalation. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or reducing agents.

In conclusion, Benzeneacetic acid, 2-hydroxy-4-nitro- (CAS No. 714252-08-1) is a multifunctional compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties make it a valuable intermediate for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.